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Compound of Interest

Compound Name: Chromium-52

Cat. No.: B577009

An In-depth Technical Guide to Chromium-52

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atomic mass, composition, and
key properties of Chromium-52 (°2Cr). It also explores its applications in scientific research
and the medical field, with a focus on its relevance to drug development.

Core Properties of Chromium-52

Chromium-52 is the most abundant and stable isotope of the element chromium, accounting
for approximately 83.789% of naturally occurring chromium.[1][2][3] Its stability and well-
defined nuclear properties make it a valuable tool in various scientific and medical applications.

Atomic Composition and Mass

The nucleus of Chromium-52 is composed of 24 protons and 28 neutrons, giving it a mass
number of 52.[4][5][6] In its neutral atomic state, it has 24 electrons.[6][7] The arrangement of
these fundamental particles dictates its atomic mass and nuclear properties.

A logical diagram illustrating the composition of a neutral Chromium-52 atom is provided
below.

Diagram of the atomic composition of Chromium-52,
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The quantitative data for Chromium-52 is summarized in the table below for easy reference.

Property Value

Atomic Number (Z) 24[4][5]

Neutron Number (N) 28[4][5]

Mass Number (A) 52[4][5]

Isotopic Mass 51.940506(4) u[4]

Natural Abundance 83.789(18)%[4]

Half-life Stable[1][2][4][5][8]

Nuclear Spin and Parity 0+[4][8]

Binding Energy 456.35047603 MeV (per nucleus)[4]

Applications in Research and Medicine

The unique properties of Chromium-52 and other chromium isotopes lend themselves to a
variety of applications relevant to researchers and drug development professionals.

Production of Radionuclides for Medical Applications

Chromium-52 serves as a target material for the production of specific radionuclides used in
medical imaging and diagnostics.[5] For instance, the bombardment of >2Cr can produce Iron-
52 (°2Fe) and Manganese-51 (**Mn), which are positron-emitting radionuclides valuable in life
science research and the pharmaceutical industry.[5]

The general workflow for radionuclide production using Chromium-52 is outlined below.
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Workflow for medical radionuclide production from Chromium-52.

Metabolic Studies and Diabetes Research

Other stable isotopes of chromium, such as Chromium-53 and Chromium-54, are utilized in
studies of chromium metabolism.[9] These studies are particularly relevant to research into
adult diabetes, where chromium is believed to play a role in glucose metabolism. While 52Cr is
not the primary isotope used in these tracer studies due to its high natural abundance, its
presence is accounted for in mass spectrometry-based analyses.

Material Science and Semiconductor Research

Chromium-52 is also employed in the study of doped semiconductors.[5] Its isotopic purity can
be important in creating specific material properties and in experiments designed to understand
the behavior of dopants within the semiconductor lattice.

Experimental Protocols

While detailed experimental protocols are specific to each research application, the general
methodologies often involve the use of mass spectrometry to track isotopic ratios or nuclear
magnetic resonance (NMR) for structural studies. In the production of radionuclides, a particle
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accelerator is used to bombard a Chromium-52 target, followed by radiochemical separation
and purification of the desired isotope. For metabolic studies, isotopically labeled chromium
compounds are administered, and their distribution and excretion are monitored over time
using mass spectrometric techniques.

Conclusion

Chromium-52 is a stable and abundant isotope with a well-characterized atomic mass and
composition. Its significance extends beyond its fundamental nuclear properties, playing a
crucial role as a starting material in the production of medical radionuclides and finding
applications in materials science. For researchers and professionals in drug development,
understanding the properties and applications of Chromium-52 and its sister isotopes can
provide valuable tools for advancing their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the atomic mass and composition of Chromium-
52?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577009#what-is-the-atomic-mass-and-composition-
of-chromium-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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